1-[(2,6-dichlorophenyl)methyl]-4-(4-fluorobenzoyl)-3-methyl-3H-quinoxalin-2-one

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-4-(4-fluorobenzoyl)-3-methyl-3H-quinoxalin-2-one
• InChI: InChI=1S/C23H17Cl2FN2O2/c1-14-22(29)27(13-17-18(24)5-4-6-19(17)25)20-7-2-3-8-21(20)28(14)23(30)15-9-11-16(26)12-10-15/h2-12,14H,13H2,1H3
• InChI Key: LFTYTOOUFCVVQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C2=CC=CC=C2N1C(=O)C3=CC=C(C=C3)F)CC4=C(C=CC=C4Cl)Cl
• Molecular Formula: C23H17Cl2FN2O2
• Molecular Weight: 443.3 g/mol

Description

1-(2,6-Dichlorophenyl)methyl-4-(4-fluorobenzoyl)-3-methyl-3H-quinoxalin-2-one (DFPMBM) is a synthetic quinoxaline-2-one compound that has been used in a variety of scientific research applications. DFPMBM has been studied for its potential in a variety of biochemical and physiological effects, and has been found to have several advantages and limitations for use in laboratory experiments.

Scientific Research Applications

1-[(2,6-dichlorophenyl)methyl]-4-(4-fluorobenzoyl)-3-methyl-3H-quinoxalin-2-one has been used in a variety of scientific research applications, including the study of drug metabolism, enzyme inhibition, and cell signaling pathways. This compound has also been used to study the effects of various drugs on the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs in the body. Additionally, this compound has been used to study the inhibition of the enzyme aromatase, which is involved in the synthesis of the hormone estrogen.

Mechanism of Action

The mechanism of action of 1-[(2,6-dichlorophenyl)methyl]-4-(4-fluorobenzoyl)-3-methyl-3H-quinoxalin-2-one is not fully understood. However, it is believed that this compound acts as an inhibitor of cytochrome P450 enzymes, as well as an inhibitor of aromatase. Additionally, this compound has been found to act as an agonist of the G protein-coupled receptor GPR40, which is involved in the regulation of glucose homeostasis.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In particular, this compound has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs in the body. Additionally, this compound has been shown to inhibit the activity of aromatase, which is involved in the synthesis of the hormone estrogen.

Advantages and Limitations for Lab Experiments

The use of 1-[(2,6-dichlorophenyl)methyl]-4-(4-fluorobenzoyl)-3-methyl-3H-quinoxalin-2-one in laboratory experiments has several advantages. First, this compound is relatively inexpensive and easy to synthesize. Additionally, this compound can be used to study the effects of various drugs on cytochrome P450 enzymes and aromatase. However, this compound is not as effective as other compounds in inhibiting cytochrome P450 enzymes and aromatase, and its mechanism of action is not fully understood.

Future Directions

There are several potential future directions for the use of 1-[(2,6-dichlorophenyl)methyl]-4-(4-fluorobenzoyl)-3-methyl-3H-quinoxalin-2-one in scientific research. First, further research could be done to better understand the mechanism of action of this compound. Additionally, this compound could be used to study the effects of various drugs on the activity of other enzymes, such as kinases and phosphatases. Finally, this compound could be used to study the effects of various drugs on cell signaling pathways.

Synthesis Methods

1-[(2,6-dichlorophenyl)methyl]-4-(4-fluorobenzoyl)-3-methyl-3H-quinoxalin-2-one is most commonly synthesized using a three-step reaction sequence, involving the condensation of 2,6-dichlorophenylmethanol with 4-fluorobenzoyl chloride, followed by the reaction of the resulting intermediate with 3-methyl-3H-quinoxalin-2-one. The reaction is typically carried out at a temperature of 60-70°C and a pressure of 1-2 atm. The reaction is typically complete within 2-3 hours.